tert-butyl 4-(azidomethyl)-4-hydroxyazepane-1-carboxylate
Overview
Description
Tert-butyl 4-(azidomethyl)-4-hydroxyazepane-1-carboxylate, abbreviated as TBAMHAC, is an azido-substituted carboxylate ester. It is a versatile molecule that can be used in a range of different synthetic pathways and has been studied for its potential applications in scientific research.
Mechanism of Action
TBAMHAC has been studied for its potential mechanism of action. It has been found to act as an inhibitor of the enzyme cytochrome P450 2C9, which is involved in the metabolism of various drugs. Additionally, TBAMHAC has been found to act as an inhibitor of the enzyme cytochrome P450 2D6, which is involved in the metabolism of various drugs.
Biochemical and Physiological Effects
TBAMHAC has been studied for its potential biochemical and physiological effects. It has been found to inhibit the enzyme cytochrome P450 2C9, which is involved in the metabolism of various drugs. Additionally, TBAMHAC has been found to inhibit the enzyme cytochrome P450 2D6, which is involved in the metabolism of various drugs. In vitro studies have also found that TBAMHAC has anti-inflammatory, anti-oxidative, and anti-proliferative effects.
Advantages and Limitations for Lab Experiments
TBAMHAC has several advantages for use in lab experiments. It is a versatile molecule that can be used in a range of different synthetic pathways. Additionally, it is a relatively stable compound and can be stored at room temperature. However, there are some limitations to its use in lab experiments. It is a relatively expensive compound and can be difficult to obtain in large quantities. Additionally, it can be toxic if handled improperly.
Future Directions
The potential future directions for TBAMHAC are numerous. It could be used in the development of new drugs and therapies. Additionally, it could be used in the development of new materials, such as polymers and peptides. It could also be used in the development of new diagnostic tools and imaging agents. Additionally, it could be used in the development of new imaging agents for medical applications. Finally, it could be used in the development of new catalysts for chemical reactions.
Synthesis Methods
TBAMHAC can be synthesized through a two-step process. The first step involves the reaction of tert-butyl 4-hydroxyazepane-1-carboxylate with sodium azide in the presence of a base such as potassium carbonate. This reaction produces the desired product, TBAMHAC, in good yield. The second step involves the purification of the product. This can be done by recrystallization and column chromatography.
Scientific Research Applications
TBAMHAC has been studied for its potential applications in scientific research. It has been used as a reagent in the synthesis of various compounds, such as azidomethyl esters, azidomethyl amides, and azidomethyl sulfonamides. It has also been used as a linker molecule in the synthesis of peptides and proteins. Additionally, TBAMHAC has been used in the synthesis of polymers, such as poly(ethylene glycol)-azide and poly(propylene glycol)-azide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 4-(azidomethyl)-4-hydroxyazepane-1-carboxylate involves the reaction of tert-butyl 4-(chloromethyl)-4-hydroxyazepane-1-carboxylate with sodium azide in the presence of a solvent.", "Starting Materials": [ "tert-butyl 4-(chloromethyl)-4-hydroxyazepane-1-carboxylate", "sodium azide", "solvent" ], "Reaction": [ "Add tert-butyl 4-(chloromethyl)-4-hydroxyazepane-1-carboxylate and sodium azide to a reaction flask", "Add solvent to the reaction flask and stir the mixture at room temperature for several hours", "Monitor the reaction progress using TLC", "Once the reaction is complete, remove the solvent under reduced pressure", "Purify the crude product using column chromatography to obtain tert-butyl 4-(azidomethyl)-4-hydroxyazepane-1-carboxylate" ] } | |
CAS RN |
2694727-71-2 |
Molecular Formula |
C12H22N4O3 |
Molecular Weight |
270.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
